Cas no 155868-51-2 (6-Chloro-1-methyl-1H-indole)

• Product Name: 6-Chloro-1-methyl-1H-indole
• CAS No: 155868-51-2
• MF: C₉H₈ClN
• MW: 165.619521141052
• MDL: MFCD09878412
• CID: 857423
• PubChem ID: 15335321
• Update Time: 2024-11-01

6-Chloro-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-methyl-1H-indole
• 6-chloro-1-methylindole
• 1H-Indole,6-chloro-1-methyl
• 1-methyl-6-chloroindole
• 6-chloro-1-methyl-indole
• 6-chloroindole methyl ester
• 1H-Indole, 6-chloro-1-methyl-
• DTXSID30571677
• SY260495
• 6-Chloro1-methylindole
• CS-0151165
• BS-15976
• 6-chloro-l-methylindole
• 155868-51-2
• MFCD09878412
• SCHEMBL1093444
• YDLOPHRVGMIZDX-UHFFFAOYSA-N
• AKOS006310151
• A10103
• DB-064110

• MDL： MFCD09878412
• Inchi： 1S/C9H8ClN/c1-11-5-4-7-2-3-8(10)6-9(7)11/h2-6H,1H3
• InChI Key： YDLOPHRVGMIZDX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C=CN(C)C=2C=1

Computed Properties

• Exact Mass: 165.03500
• Monoisotopic Mass: 165.0345270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93000
• LogP: 2.83170